Cas no 1243392-33-7 (3-Cyano-2-hydroxybenzenesulfonamide)

• Product Name: 3-Cyano-2-hydroxybenzenesulfonamide
• CAS No: 1243392-33-7
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• CID: 4963139
• Update Time: 2025-11-06

3-Cyano-2-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-2-HYDROXYBENZENESULFONAMIDE
• GS0899
• MB25689
• 3-Cyano-2-hydroxybenzenesulfonamide

• Inchi： 1S/C7H6N2O3S/c8-4-5-2-1-3-6(7(5)10)13(9,11)12/h1-3,10H,(H2,9,11,12)
• InChI Key： FILOMTLMRRTHOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1O)(N)(=O)=O

Computed Properties

• Exact Mass: 198.00991323 g/mol
• Monoisotopic Mass: 198.00991323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113
• Molecular Weight: 198.20

Additional information on 3-Cyano-2-hydroxybenzenesulfonamide

Professional Introduction to 3-Cyano-2-hydroxybenzenesulfonamide (CAS No. 1243392-33-7)

3-Cyano-2-hydroxybenzenesulfonamide, chemically designated as 3-Cyano-2-hydroxybenzenesulfonamide, is a significant compound in the realm of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1243392-33-7, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both cyano and hydroxyl functional groups, along with the sulfonamide moiety, makes this molecule a versatile candidate for further investigation and development.

The molecular structure of 3-Cyano-2-hydroxybenzenesulfonamide consists of a benzene ring substituted with a cyano group at the 3-position and a hydroxyl group at the 2-position, linked to a sulfonamide group. This configuration imparts specific electronic and steric properties that are of great interest to researchers. The cyano group (-CN) is known for its strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Conversely, the hydroxyl group (-OH) introduces polarity and hydrogen bonding capabilities, enhancing solubility in polar solvents and potentially facilitating interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the sulfonamide group. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of additional functional groups, such as cyano and hydroxyl moieties, can further modulate the pharmacological profile of these compounds. 3-Cyano-2-hydroxybenzenesulfonamide represents an intriguing example where these modifications may lead to novel therapeutic agents.

One of the most compelling aspects of 3-Cyano-2-hydroxybenzenesulfonamide is its potential application in medicinal chemistry. Researchers have been investigating its role as a scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors involved in human diseases. The cyano group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the hydroxyl group can engage in hydrogen bonding or form salt bridges with polar residues. These interactions are crucial for achieving high binding affinity and specificity.

The sulfonamide moiety itself is a well-documented pharmacophore that enhances bioavailability and metabolic stability. Its presence in 3-Cyano-2-hydroxybenzenesulfonamide suggests that this compound may exhibit favorable pharmacokinetic properties. Additionally, the structural flexibility offered by the benzene ring allows for further derivatization, enabling researchers to fine-tune the compound's properties for specific applications.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of sulfonamide derivatives. By systematically modifying different functional groups on the molecule, researchers can identify key structural features that contribute to biological activity. For instance, comparative studies have shown that compounds with electron-withdrawing groups like cyano enhance binding affinity to certain enzymes due to increased electrophilicity at critical sites.

The hydroxyl group in 3-Cyano-2-hydroxybenzenesulfonamide also plays a significant role in modulating solubility and bioavailability. Hydroxyl-containing compounds often exhibit better water solubility compared to their hydrophobic counterparts, which is advantageous for oral administration or intravenous delivery. Furthermore, hydrogen bonding interactions involving hydroxyl groups can improve target binding affinity by stabilizing enzyme-substrate complexes.

In addition to its pharmaceutical applications, 3-Cyano-2-hydroxybenzenesulfonamide has shown promise in material science research. The unique combination of functional groups makes it a candidate for developing novel polymers or organic electronic materials. For example, its ability to form hydrogen bonds could be exploited to create self-assembling structures or conductive polymers with specific electronic properties.

The synthesis of CAS No. 1243392-33-7, while not trivial, has been refined through various chemical methodologies. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These synthetic strategies often involve multi-step processes starting from commercially available precursors such as benzoic acid derivatives or aniline analogs. The introduction of the cyano group typically involves cyanation reactions using reagents like copper(I) cyanide or potassium cyanide under controlled conditions.

The incorporation of the hydroxyl group can be achieved through direct hydroxylation or oxidation of existing functional groups within the molecule. Similarly, sulfonation reactions are employed to introduce the sulfonamide moiety onto the benzene ring. Careful selection of reaction conditions is crucial to ensure high selectivity and avoid unwanted byproducts.

The purification and characterization of synthesized compounds are critical steps in ensuring their quality and suitability for further research. Techniques such as column chromatography, recrystallization, and spectroscopic methods (e.g., NMR spectroscopy) are commonly used to isolate pure samples for analysis.

In conclusion, 3-Cyano-2-hydroxybenzenesulfonamide (CAS No. 1243392-33-7) is a multifaceted compound with significant potential in pharmaceuticals and material science research. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents targeting various human diseases. Additionally, its applications in material science highlight its versatility beyond traditional medicinal chemistry applications.